Mono-2-(1-oxoethyl)hexyl-d4 Phthalate
Description
Mono-2-(1-oxoethyl)hexyl-d4 phthalate (MOEHP-d4) is a deuterated metabolite of di-2-ethylhexyl phthalate (DEHP), a widely used plasticizer. The "d4" designation indicates that four hydrogen atoms in the molecule are replaced with deuterium isotopes, enhancing its utility as an internal standard in mass spectrometry-based biomonitoring studies . MOEHP-d4 is structurally characterized by a phthalic acid backbone with a branched 2-(1-oxoethyl)hexyl side chain, where the deuterium substitution occurs at specific positions to minimize metabolic interference while retaining chemical stability .
As a DEHP metabolite, MOEHP-d4 is part of a broader family of oxidative derivatives formed during human and rodent metabolism. It has been identified in human urine samples alongside other DEHP metabolites, such as mono-2-ethylhexyl phthalate (MEHP), mono-(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP), and mono-(2-ethyl-5-oxohexyl) phthalate (MEOHP) . Its primary application lies in analytical chemistry, where it serves as a stable isotopic tracer to quantify exposure levels and metabolic pathways of DEHP in epidemiological and toxicological studies .
Properties
Molecular Formula |
C₁₆H₁₆D₄O₅ |
|---|---|
Molecular Weight |
296.35 |
Synonyms |
MOEHP-d4; 1,2-Benzenedicarboxylic Acid Mono(2-acetylhexyl)-d4 Ester; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Insights :
- MOEHP-d4’s ketone group distinguishes it from non-oxidized metabolites like MEHP but aligns it with MEOHP .
- Compared to DPHP metabolites (e.g., OH-MPHP), MOEHP-d4 has a shorter alkyl chain (C8 vs. C10) and lacks a propyl branch .
Metabolic Pathways
DEHP undergoes hydrolysis to MEHP, followed by oxidation to form secondary metabolites like MEHHP, MEOHP, and MECPP. MOEHP-d4 is a minor oxidative metabolite generated via β-oxidation of the MEHP side chain, resulting in a truncated ketone-bearing structure . In contrast, DPHP (a DEHP substitute) metabolizes into OH-MPHP, oxo-MPHP, and cx-MPHxP, which retain longer alkyl chains (C10) and exhibit slower urinary excretion rates .
Toxicity Profiles
- MOEHP-d4: Limited direct toxicity data exist, but its parent compound, DEHP, is linked to reproductive toxicity, endocrine disruption, and developmental abnormalities .
- MEHP : Demonstrates direct Sertoli cell toxicity, impairing spermatogenesis in mammals .
- MEHHP/MEOHP/MECPP : Higher urinary concentrations correlate with oxidative stress and renal dysfunction .
- DPHP Metabolites : Preliminary studies suggest lower bioaccumulation than DEHP metabolites, but long-term effects remain under investigation .
Analytical Detection
- MOEHP-d4 : Utilized as an internal standard in LC-MS/MS due to its deuterium labeling, enabling precise quantification of DEHP metabolites in urine .
- MEHP/MEHHP/MEOHP : Measured via glucuronidase hydrolysis and chromatographic separation, with detection limits <1 ng/mL .
- DPHP Metabolites : Require specialized methods due to structural complexity; cx-MPHxP is a stable biomarker for DPHP exposure .
Regulatory and Research Relevance
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
